Cas no 2229534-88-5 (5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2229534-88-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5985956
• PubChem ID: 165709952
• Update Time: 2025-05-25

5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one
• 2229534-88-5
• EN300-1832895

• Inchi： 1S/C7H8N2O3/c1-4-5(2-9-12-4)6-3-8-7(10)11-6/h2,6H,3H2,1H3,(H,8,10)
• InChI Key： SKIJSZSIPYHAQN-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=NOC=1C)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 2229534-88-5): Properties, Applications, and Industry Insights

The compound 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 2229534-88-5) is a heterocyclic molecule featuring a unique fusion of oxazole and oxazolidinone rings. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both 5-methyl-1,2-oxazole and 1,3-oxazolidin-2-one moieties contributes to its versatility in drug design, particularly in targeting microbial resistance and inflammation pathways.

Recent studies highlight the growing demand for novel heterocyclic compounds like 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one as alternatives to conventional therapies. Researchers are exploring its role in addressing antibiotic resistance—a pressing global health concern. The compound’s oxazolidinone core is structurally analogous to linezolid, a clinically approved antibiotic, suggesting potential applications in combating multidrug-resistant pathogens. Additionally, its oxazole ring may enhance metabolic stability, a critical factor in optimizing pharmacokinetics.

From a synthetic chemistry perspective, CAS No. 2229534-88-5 exemplifies advancements in green chemistry methodologies. Innovations such as catalytic cyclization and solvent-free reactions have improved the efficiency of producing such complex heterocycles. This aligns with the industry’s shift toward sustainable practices, a topic frequently searched in academic and industrial forums. The compound’s synthesis often involves Pd-catalyzed cross-coupling or microwave-assisted reactions, techniques popularized for their time- and energy-saving benefits.

Beyond pharmaceuticals, 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one has potential applications in material science. Its rigid bicyclic structure could contribute to the development of high-performance polymers or organic semiconductors, addressing queries about "next-gen materials for electronics." The compound’s thermal stability and electronic properties are under investigation for use in flexible displays and biodegradable electronics—an area gaining traction due to environmental concerns.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques commonly searched by chemists for structural validation. Its logP value and hydrogen-bonding capacity are frequently calculated to predict drug-likeness, reflecting the intersection of computational and experimental chemistry. These metrics are critical for researchers optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) in early-stage drug discovery.

In conclusion, 5-(5-methyl-1,2-oxazol-4-yl)-1,3-oxazolidin-2-one represents a compelling case study in modern chemical innovation. Its dual functionality as a potential therapeutic agent and material precursor underscores the interdisciplinary nature of contemporary research. As interest grows in precision medicine and sustainable materials, compounds like this will likely remain at the forefront of scientific exploration, answering frequent search queries about "cutting-edge heterocycles" and "bioactive scaffolds."